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Compound of Interest

Compound Name: Flumethrin

Cat. No.: B136387

Introduction

Flumethrin is a fat-soluble, synthetic pyrethroid ectoparasiticide widely utilized in veterinary
medicine.[1][2] As a Type |l pyrethroid, distinguished by an alpha-cyano group, it is employed to
control a broad spectrum of external parasites on livestock, including cattle, sheep, goats, and
horses.[3][4][5] Its application is a key component of Integrated Pest Management (IPM)
programs, which seek to combine chemical, biological, and cultural methods to manage pest
populations below an economic injury level while minimizing risks to animal health and the
environment. Flumethrin is particularly effective against ticks and mites and also controls lice
and certain fly species. It is available in various formulations, such as pour-ons, dips, and
sprays, offering flexibility in treatment strategies.

Mechanism of Action

Flumethrin exerts its parasiticidal effect by targeting the nervous system of arthropods. Like
other pyrethroids, it modulates the voltage-gated sodium channels in nerve cell membranes.
Flumethrin binds to these channels, delaying their inactivation and causing a persistent influx
of sodium ions. This leads to continuous and uncontrolled nerve impulses, resulting in
hyperexcitation, paralysis, and ultimately, the death of the parasite. This neurotoxic effect is
significantly more potent in insects and acarids than in mammals, providing a favorable safety

margin for livestock.
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Caption: Flumethrin's neurotoxic mechanism of action on parasite sodium channels.

Application Protocols

The method of flumethrin application depends on the livestock species, target parasite, and
available formulation. Adherence to recommended dosages and application procedures is
critical for efficacy and safety.

1. Pour-On Application Pour-on formulations are ready-to-use and offer a convenient method
for treating individual animals or smaller herds.

o Target Livestock: Cattle, Sheep, Goats.

e Procedure: Apply the solution along the midline of the back, from the front of the shoulders to
the tail head.

e Dosage: A common dosage is 1 ml per 10 kg of body weight for a 1% flumethrin solution.
For severe tick infestations, this may be increased to 2 ml per 10 kg.

» Key Considerations: The product is rainfast. There is often a nil withholding period for both
meat and milk, making it suitable for dairy cattle.

2. Spray Application Spraying is suitable for treating larger numbers of animals.
o Target Livestock: Cattle, Horses, Sheep, Goats.

e Procedure: Prepare the spray solution by diluting a concentrated flumethrin formulation
(e.g., 75 g/L) with water according to the product label. Apply using a handspray or spray
race, ensuring complete coverage of the animal's body.
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e Dosage: Concentration in the spray wash typically ranges from 30 to 75 mg of active
ingredient per liter, depending on the target pest and livestock.

o Key Considerations: Replenish the spray wash as per the label instructions to maintain the
correct concentration.

3. Dip Application Dipping is a highly effective method for ensuring complete body coverage,
especially for controlling mites and lice in sheep.

Target Livestock: Sheep, Goats, Cattle.

e Procedure: Prepare the dip wash by diluting a 6% emulsifiable concentrate formulation in a
plunge dip tank. For sheep, ensure each animal is immersed for at least one minute, with the
head submerged twice.

o Dosage: Typical dilution rates for sheep scab are 1 liter of 6% EC product per 900-1300 liters
of water, resulting in a final concentration of 46-67 mg/L.

» Key Considerations: Lactating animals should be dipped after milking. Replenishment of the
dip is crucial to maintain efficacy.
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Caption: General workflow for selecting and applying Flumethrin treatments.

Quantitative Efficacy Data

The effectiveness of flumethrin has been demonstrated in numerous field studies against a

variety of ectoparasites.

Table 1: Efficacy of Flumethrin Against Ticks in Livestock
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Study Livestock Target Tick Dosage / . Duration of
. . o Efficacy (%) .
Reference Species Species Application Protection
Cattle, Hyalomma
. 1% Pour-On
Moradi Asl Sheep, spp., >90% Up to 2
o (1 mg/10
et al., 2018 Goats, Rhipicephal repellency months
kg)
Oxen us bursa
Mekonnen, Boophilus 29 days post-
Cattle 1% Pour-On 100%
2000 decoloratus treatment
Unspecified ] 99% within
Cattle Various 1% Pour-On 5 to 6 weeks
Study 48 hours

| Unspecified Study | Dogs | Dermacentor variabilis, Amblyomma americanum | Collar (with
Imidacloprid) | 94-100% | 28-48 days |

Table 2: Efficacy of Flumethrin Against Other Livestock Pests

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b136387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Study Livestock Dosage / Key Efficacy
. Target Pest o
Reference Species Application Results
Fly intensity
. reduced to
. Haematobia -
Anbarasi et al., . . 1% Pour-On (1  zero within 30
Dairy Cows exigua (Horn .
2021 Fly) ml/10 kg) mins; 8%
o increase in
milk yield.
100% efficacy at
1% Pour-On (2
. day 28; marked
Losson et al., Psoroptes ovis mg/kg), two o
Cattle ] clinical
1992 (Mange Mite) treatments 10 )
improvement and
days apart ) )
weight gain.
Tsetse
population
reduced by
o Pour-On (1
Unspecified _ _ >70%;
Cattle Tsetse Flies mg/kg), bi-
Study trypanosome
weekly

infection dropped
from 37% to
10%.

| Unspecified Study | Cattle | Damalinia bovis (Biting Lice), Linognathus vituli (Sucking Lice) |

Topical Application | Highly effective as part of an eradication program. |

Detailed Experimental Protocols

Protocol 1: Field Efficacy of Flumethrin Pour-On Against Psoroptes ovis in Cattle (Adapted

from Losson et al., 1992)

e Animal Selection: Select naturally infested cattle exhibiting clinical signs of psoroptic mange.

In the cited study, 18 infested animals in a finishing unit were used.

o Acclimatization and Pre-Treatment Monitoring: House the selected animals and leave them

untreated for a period (e.g., one month) to monitor the natural progression of the infestation.
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Conduct baseline assessments.

Clinical and Parasitological Assessment (Day 0):
o Record the bodyweight of each animal.

o Perform a clinical evaluation using a standardized chart to score lesion severity,
inflammation, alopecia, and crusting.

o Collect skin scrapings from the periphery of active lesions. Examine samples under a
microscope to confirm the presence and count live P. ovis mites.

Treatment Administration:
o Randomly allocate animals to treatment and control groups (if applicable).

o Treat the designated group with a 1% flumethrin pour-on formulation at a dosage of 2
mg/kg bodyweight.

o Administer a second identical treatment 10 days after the first application.

Post-Treatment Monitoring:

o

Collect skin samples from previously infested areas at specified intervals (e.g., days 7, 14,
28, and 42 post-initial treatment).

o

Examine samples for the presence of live mites to determine parasitological cure.

[¢]

Record bodyweights at set intervals (e.g., days 28 and 50) to assess the impact on weight

gain.

Conduct a final clinical evaluation at the end of the trial (e.g., day 42) to assess lesion

[¢]

resolution.

Data Analysis: Calculate percentage efficacy by comparing mite counts in treated animals to
baseline or control group counts. Statistically analyze differences in clinical scores and daily
weight gains between groups.
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Caption: Experimental workflow for a field trial evaluating Flumethrin efficacy.

Resistance Management in IPM

The repeated and exclusive use of any single class of acaricide, including pyrethroids, can lead
to the development of resistance in pest populations. Resistance to pyrethroids often involves
target-site insensitivity, where mutations in the voltage-gated sodium channel gene prevent the
insecticide from binding effectively. Metabolic resistance, where the pest produces enzymes
that detoxify the chemical, is another common mechanism.

An effective IPM program incorporates strategies to mitigate resistance:

» Monitoring: Regularly monitor pest populations to treat only when necessary, rather than on
a fixed schedule.
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» Chemical Rotation: Avoid using the same chemical class for consecutive treatments. Rotate
flumethrin with acaricides from different chemical groups (e.g., organophosphates,
macrocyclic lactones).

o Combination Therapy: Use products containing a combination of active ingredients with
different modes of action. This reduces the probability of a pest being resistant to all
components.

» Non-Chemical Controls: Integrate non-chemical methods such as pasture rotation, genetic
selection of resistant livestock breeds, and promoting natural enemies of pests.

o Correct Dosage: Always use the manufacturer's recommended dose. Under-dosing can
accelerate resistance by killing only the most susceptible individuals, allowing resistant ones
to survive and reproduce.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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